rel-(2S,3R)-2-Amino-3,4-dihydroxybutanoic acid

• Molecular Formula: C4H9NO4
• Molecular Weight: 135.12 g/mol
• IUPAC Name: (2S,3R)-2-amino-3,4-dihydroxybutanoic acid
• InChI: InChI=1S/C4H9NO4/c5-3(4(8)9)2(7)1-6/h2-3,6-7H,1,5H2,(H,8,9)/t2-,3-/m0/s1
• InChI Key: JBNUARFQOCGDRK-HRFVKAFMSA-N
• Isomeric SMILES: C([C@@H]([C@@H](C(=O)O)N)O)O
• Canonical SMILES: C(C(C(C(=O)O)N)O)O

Description

rel-(2S,3R)-2-Amino-3,4-dihydroxybutanoic acid: is a non-proteinogenic amino acid that has garnered significant interest due to its unique structural properties and potential applications in various scientific fields. This compound is characterized by the presence of both amino and hydroxyl functional groups, making it a versatile building block in organic synthesis and biochemical research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of rel-(2S,3R)-2-Amino-3,4-dihydroxybutanoic acid typically involves the enantioselective introduction of amino and hydroxyl groups to an olefinic acid. Common methods include asymmetric epoxidation, dihydroxylation, or aminohydroxylation . For instance, the directed manipulation of functional groups at C3 and C4 of D-glucose has been demonstrated to synthesize this compound .

Industrial Production Methods: Industrial production methods often employ biocatalytic processes due to their high selectivity and efficiency. For example, the use of carbonyl reductase from Lactobacillus fermentum to catalyze the asymmetric reduction of 2-chloro-β-ketoester-forming compounds has been reported . This method is environmentally friendly and suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions: rel-(2S,3R)-2-Amino-3,4-dihydroxybutanoic acid undergoes various chemical reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium azide (NaN3) and alkyl halides.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For instance, oxidation can yield corresponding ketones or carboxylic acids, while reduction typically produces alcohols or amines.

Scientific Research Applications

rel-(2S,3R)-2-Amino-3,4-dihydroxybutanoic acid has a wide range of applications in scientific research:

Chemistry: It serves as a chiral building block in the synthesis of complex organic molecules.

Biology: The compound is used in the study of enzyme mechanisms and protein-ligand interactions.

Medicine: It is a key component in the development of pharmaceuticals, particularly those targeting metabolic and cardiovascular diseases.

Industry: The compound is utilized in the production of biodegradable polymers and other environmentally friendly materials.

Mechanism of Action

The mechanism by which rel-(2S,3R)-2-Amino-3,4-dihydroxybutanoic acid exerts its effects involves its interaction with specific molecular targets and pathways. The compound can act as an enzyme inhibitor or activator, modulating the activity of enzymes involved in metabolic pathways. Its hydroxyl and amino groups enable it to form hydrogen bonds and electrostatic interactions with target proteins, thereby influencing their function .

Comparison with Similar Compounds

(2S,3R)-3-Methylglutamate: This compound is structurally similar and also used in the study of enzyme mechanisms.

(2S,3R)-Voruciclib hydrochloride: An orally active CDK inhibitor used in cancer research.

Uniqueness: rel-(2S,3R)-2-Amino-3,4-dihydroxybutanoic acid is unique due to its specific stereochemistry and functional group arrangement, which confer distinct biochemical properties and reactivity. This makes it particularly valuable in the synthesis of chiral molecules and the study of stereoselective reactions.